[5-(2-Chloro-4-nitrophenyl)furan-2-yl]methanol

Specification

• CAS No.: 585567-03-9
• Molecular Formula: C11H8ClNO4
• Molecular Weight: 253.64
• IUPAC Name: [5-(2-chloro-4-nitrophenyl)furan-2-yl]methanol
• Standard InChI: InChI=1S/C11H8ClNO4/c12-10-5-7(13(15)16)1-3-9(10)11-4-2-8(6-14)17-11/h1-5,14H,6H2
• Standard InChI Key: MHFCHWXUADYTLL-UHFFFAOYSA-N
• SMILES: C1=CC(=C(C=C1[N+](=O)[O-])Cl)C2=CC=C(O2)CO

Introduction

[5-(2-Chloro-4-nitrophenyl)furan-2-yl]methanol is an organic compound with a unique structure combining a furan ring, a nitrophenyl group, and a hydroxymethyl functional group. It has been studied for its potential applications in organic synthesis, medicinal chemistry, and material science due to its reactive functional groups and aromatic properties.

Key Identifiers:

• Molecular Formula: C$_{11}$H$_8$ClNO$_4$

• Molecular Weight: 253.64 g/mol

• PubChem CID: 4769310

Synthesis

The synthesis of [5-(2-Chloro-4-nitrophenyl)furan-2-yl]methanol typically involves:

• Substitution reactions on a furan precursor.

• Introduction of the nitro and chloro groups via electrophilic aromatic substitution.

• Hydroxymethylation of the furan ring.

Detailed synthetic pathways are not widely published but are inferred from similar compounds in literature.

Analytical Data

Analytical techniques used to characterize the compound include:

• NMR Spectroscopy (¹H and ¹³C): Provides insights into the chemical environment of protons and carbons.

• FTIR Spectroscopy: Detects functional groups like -OH, -NO$_2$, and C-Cl.

• Mass Spectrometry (MS): Confirms molecular weight.

• X-ray Crystallography: Determines three-dimensional structure.

Research Findings

While specific studies on this compound are scarce, related compounds have demonstrated:

• Antimicrobial properties due to nitroaromatic groups.

• Potential as intermediates for synthesizing bioactive molecules.